2-Azaniumyl-4-methylsulfinylbutanoate 2-Azaniumyl-4-methylsulfinylbutanoate Methionine sulfoxide, also known as met-so or S-oxide-methionine, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Methionine sulfoxide exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Methionine sulfoxide has been found in human epidermis tissue, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, methionine sulfoxide is primarily located in the cytoplasm and mitochondria. Methionine sulfoxide participates in a number of enzymatic reactions. In particular, Methionine sulfoxide can be biosynthesized from L-methionine through the action of the enzyme methionine-R-sulfoxide reductase B3. In addition, Methionine sulfoxide can be biosynthesized from L-methionine; which is catalyzed by the enzyme methionine-R-sulfoxide reductase b2, mitochondrial. In humans, methionine sulfoxide is involved in the methionine metabolism pathway. Methionine sulfoxide is also involved in several metabolic disorders, some of which include the hypermethioninemia pathway, glycine N-methyltransferase deficiency, methionine adenosyltransferase deficiency, and methylenetetrahydrofolate reductase deficiency (MTHFRD).
Methionine S-oxide is the S-oxide derivative of methionine. It is a biomarker of oxidative stress. It has a role as a biomarker and a human metabolite.
Brand Name: Vulcanchem
CAS No.: 62697-73-8
VCID: VC0147125
InChI: InChI=1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10+/m0/s1
SMILES: CS(=O)CCC(C(=O)O)N
Molecular Formula: C5H11NO3S
Molecular Weight: 165.21 g/mol

2-Azaniumyl-4-methylsulfinylbutanoate

CAS No.: 62697-73-8

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VCID: VC0147125

Molecular Formula: C5H11NO3S

Molecular Weight: 165.21 g/mol

2-Azaniumyl-4-methylsulfinylbutanoate - 62697-73-8

CAS No. 62697-73-8
Product Name 2-Azaniumyl-4-methylsulfinylbutanoate
Molecular Formula C5H11NO3S
Molecular Weight 165.21 g/mol
IUPAC Name (2S)-2-amino-4-[(R)-methylsulfinyl]butanoic acid
Standard InChI InChI=1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10+/m0/s1
Standard InChIKey QEFRNWWLZKMPFJ-UHFFFAOYSA-N
Isomeric SMILES C[S@@](=O)CC[C@@H](C(=O)O)N
SMILES CS(=O)CCC(C(=O)O)N
Canonical SMILES CS(=O)CCC(C(=O)[O-])[NH3+]
Melting Point 232-234°C
Physical Description Solid
Description Methionine sulfoxide, also known as met-so or S-oxide-methionine, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Methionine sulfoxide exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Methionine sulfoxide has been found in human epidermis tissue, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, methionine sulfoxide is primarily located in the cytoplasm and mitochondria. Methionine sulfoxide participates in a number of enzymatic reactions. In particular, Methionine sulfoxide can be biosynthesized from L-methionine through the action of the enzyme methionine-R-sulfoxide reductase B3. In addition, Methionine sulfoxide can be biosynthesized from L-methionine; which is catalyzed by the enzyme methionine-R-sulfoxide reductase b2, mitochondrial. In humans, methionine sulfoxide is involved in the methionine metabolism pathway. Methionine sulfoxide is also involved in several metabolic disorders, some of which include the hypermethioninemia pathway, glycine N-methyltransferase deficiency, methionine adenosyltransferase deficiency, and methylenetetrahydrofolate reductase deficiency (MTHFRD).
Methionine S-oxide is the S-oxide derivative of methionine. It is a biomarker of oxidative stress. It has a role as a biomarker and a human metabolite.
Synonyms methionine sulfoxide
methionine sulfoxide, (+-)-isomer
methionine sulfoxide, (2R)-isomer
methionine sulfoxide, (2S)-isomer
methionine sulfoxide, (R-(R*,S*))-isomer
methionine sulfoxide, (S-(R*,S*))-isomer
methionine sulfoxide, 35S-labeled, (+-)-isome
PubChem Compound 10062737
Last Modified Nov 11 2021
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